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Introduction

These application notes provide detailed protocols for the administration and evaluation of
CardioRegulin, a novel investigational compound developed to modulate cardiac rhythm.
CardioRegulin is a selective antagonist of the HCN4 (Hyperpolarization-activated cyclic
nucleotide-gated channel 4), which plays a crucial role in the sinoatrial node's pacemaker
activity. These guidelines are intended for researchers, scientists, and drug development
professionals conducting preclinical studies in laboratory animals. The following protocols are
designed to ensure consistency and reproducibility of experimental outcomes.

Materials and Reagents

o CardioRegulin: (Purity 298%), stored at -20°C, protected from light.
e Vehicle: 10% DMSO, 40% PEG300, 50% Saline.
o Test Animals: Male Sprague-Dawley rats (8-10 weeks old, 250-300g).

e Anesthetics: Isoflurane or Ketamine/Xylazine solution.
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o Standard laboratory equipment: Syringes, needles (various gauges), oral gavage tubes,
animal scale, etc.

» ECG monitoring system: For recording cardiac electrical activity.

Experimental Protocols
Dose Formulation

o Allow CardioRegulin to equilibrate to room temperature before weighing.
e Prepare a stock solution of CardioRegulin in 100% DMSO.

o On the day of the experiment, dilute the stock solution with PEG300 and saline to achieve
the final desired concentration in the vehicle (10% DMSO, 40% PEG300, 50% Saline).

» Vortex the final formulation thoroughly to ensure a homogenous solution.

Animal Handling and Acclimatization

e House animals in a temperature and humidity-controlled environment with a 12-hour
light/dark cycle.

e Provide ad libitum access to standard chow and water.
e Allow a minimum of 7 days for acclimatization before the start of the experiment.

» Handle animals daily for at least 3 days prior to the experiment to minimize stress-induced
physiological changes.

Administration of CardioRegulin

« Intravenous (IV) Administration:
o Anesthetize the rat using isoflurane.
o Place the animal on a heating pad to maintain body temperature.

o Administer CardioRegulin via the lateral tail vein using a 27-gauge needle.
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o The volume of administration should not exceed 5 mL/kg.

o Oral Gavage (PO) Administration:
o Gently restrain the rat.
o Use a ball-tipped gavage needle to administer the formulation directly into the stomach.
o The volume of administration should not exceed 10 mL/kg.

Data Collection and Analysis
Electrocardiogram (ECG) Monitoring

o Anesthetize the animal and place it in a supine position on the ECG recording platform.

Attach the limb electrodes (Lead Il configuration).

Record a baseline ECG for at least 15 minutes before administering the compound.

Following administration, continuously record the ECG for a minimum of 2 hours.

Analyze the ECG data for changes in heart rate, PR interval, QRS duration, and QT interval.

Data Presentation

The following table summarizes the expected dose-dependent effects of CardioRegulin on key
cardiac parameters following intravenous administration.

Heart Rate PR Interval QRS Duration QT Interval
Dose (mg/kg)

(bpm) (ms) (ms) (ms)
Vehicle 350 £ 20 505 202 807
1 320+ 18 55+6 21+£2 85+8
3 280+ 15 657 22+3 95+9
10 230+ 12 80+8 24+3 110+ 10
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Caption: Hypothetical signaling pathway of CardioRegulin.

Experimental Workflow
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Caption: Workflow for in vivo evaluation of CardioRegulin.

o To cite this document: BenchChem. [Standard Experimental Protocols for Administering
CardioRegulin to Lab Animals]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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